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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Orange 30 (C.I. 11119), a monoazo disperse dye. The document summarizes

available solubility data, details experimental protocols for solubility determination, and

presents a logical workflow for these procedures. This guide is intended for professionals in

research and development who require an understanding of the solubility behavior of this dye

in various media.

Quantitative Solubility Data
Disperse Orange 30 is qualitatively described as being soluble in several organic solvents and

insoluble in water. While extensive quantitative data in common organic solvents is not readily

available in public literature, this guide compiles the accessible information into the following

tables.

Table 1: Qualitative Solubility of Disperse Orange 30
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Solvent Solubility

Water Insoluble

Ethanol Slightly Soluble

Acetone Soluble

Pyridine Soluble

Dimethylformamide (DMF) Soluble

Table 2: Quantitative Solubility of Disperse Orange 30 in a Silicone Solvent System

Solvent System Temperature (°C) Solubility (g/L)

Silicone Solvent (D5) Not Specified 1.02

Silicone Solvent (D5) with 15%

accelerant
Not Specified 0.44

Note: The data in Table 2 is derived from a study on disperse dyeing in a silicone solvent

system and is provided as the best available quantitative data. Specific temperature conditions

were not fully detailed in the source material.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of Disperse Orange 30 in

an organic solvent, based on the widely used shake-flask method followed by UV-Vis

spectrophotometric analysis.

Materials and Equipment
Solute: Disperse Orange 30 (powder form)

Solvents: Acetone, Ethanol, Dimethylformamide (analytical grade)

Apparatus:
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Analytical balance (± 0.0001 g)

Volumetric flasks (various sizes)

Pipettes (various sizes)

Conical flasks with stoppers

Shaking incubator or water bath with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

UV-Vis Spectrophotometer

Quartz cuvettes

Procedure
Step 1: Preparation of a Standard Stock Solution

Accurately weigh a precise amount of Disperse Orange 30 (e.g., 10 mg) and transfer it to a

volumetric flask (e.g., 100 mL).

Dissolve the dye in the chosen organic solvent and dilute to the mark to create a stock

solution of known concentration.

Step 2: Creation of a Calibration Curve

Prepare a series of standard solutions of decreasing concentrations by performing serial

dilutions of the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Disperse Orange 30 in the specific solvent using the UV-Vis

spectrophotometer.

Plot a graph of absorbance versus concentration to create a calibration curve. The curve

should adhere to the Beer-Lambert Law.
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Step 3: Saturation of the Solvent

Add an excess amount of Disperse Orange 30 to a conical flask containing a known volume

of the organic solvent.

Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Step 4: Sample Analysis

After equilibration, allow the solution to stand to let the excess solid settle.

Carefully withdraw a sample from the supernatant.

To remove any suspended particles, centrifuge the sample or filter it through a syringe filter.

Accurately dilute the clear, saturated solution with the solvent to a concentration that falls

within the range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Step 5: Calculation of Solubility

Use the absorbance of the diluted sample and the calibration curve to determine its

concentration.

Calculate the original concentration of the saturated solution by accounting for the dilution

factor. This value represents the solubility of Disperse Orange 30 in the solvent at the

specified temperature.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the experimental protocol for determining

the solubility of Disperse Orange 30.
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Caption: Workflow for Solubility Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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